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Compound of Interest

Compound Name:
2-(Benzoyloxy)-2-methylpropanoic

acid

Cat. No.: B1590656 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Section 1: Chemical and Physical Properties
2-(Benzoyloxy)-2-methylpropanoic acid is a solid, white to yellow powder or crystal. A clear

understanding of its fundamental properties is the first step in a robust safety assessment.

Property Value Source

Molecular Formula C₁₁H₁₂O₄ --INVALID-LINK--[1]

Molecular Weight 208.21 g/mol --INVALID-LINK--[1]

Physical Form Solid --INVALID-LINK--

Purity Typically ≥97% --INVALID-LINK--

Storage Temperature Room Temperature --INVALID-LINK--

Section 2: Hazard Identification and Classification
2-(Benzoyloxy)-2-methylpropanoic acid is classified as a hazardous substance under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are associated with ingestion, skin and eye contact, and inhalation.
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GHS Pictogram:

alt text

Signal Word:Warning

Hazard Statements:

H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[2][3][4]

H318/H319: Causes serious eye damage/irritation.[2][3][4][5]

H335: May cause respiratory irritation.[2][3][4]

Potential Health Effects:

Ingestion: Harmful if swallowed. Large doses may lead to sore throat, gastric pain, nausea,

and vomiting.[3]

Inhalation: May cause respiratory irritation, sore throat, and coughing.[3][4]

Skin Contact: Causes skin irritation, which may manifest as redness, itching, scaling, or

blistering.[3][4]

Eye Contact: Causes serious eye damage or irritation, characterized by redness, pain, and

watering.[3][4]

Section 3: Toxicological Profile
While comprehensive toxicological data for 2-(Benzoyloxy)-2-methylpropanoic acid is not

extensively published, the hazard classifications suggest a profile of moderate acute toxicity

and significant irritant properties.

Acute Toxicity: Classified as Category 4 for acute oral toxicity.[3]

Skin Corrosion/Irritation: Classified as Category 2, indicating it is a skin irritant.[3]
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Serious Eye Damage/Eye Irritation: Classified as Category 1 or 2, indicating a risk of serious

eye damage or irritation.[3][5]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is no data available to

classify this compound for these long-term effects.[3]

Section 4: Safe Handling and Storage Protocols
Adherence to strict safety protocols is paramount when working with 2-(Benzoyloxy)-2-
methylpropanoic acid. The following procedures are designed to minimize exposure and

ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential.

Essential Personal Protective Equipment

Laboratory Coat

Chemical-Resistant Gloves
(e.g., Nitrile)

Splash-Proof Safety Goggles

Face Shield
(when splash risk is high)

Researcher

Click to download full resolution via product page
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Caption: Essential PPE for handling 2-(Benzoyloxy)-2-methylpropanoic acid.

Engineering Controls
Ventilation: Always handle this compound in a well-ventilated area. Use of a chemical fume

hood is strongly recommended to minimize inhalation exposure.[2][6]

Eyewash Stations and Safety Showers: Ensure that emergency eyewash stations and safety

showers are readily accessible and in good working order.

Handling Procedures
Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[6]

Prevent Contact: Avoid all direct contact with the skin, eyes, and clothing.[2]

Hygiene Practices: Wash hands thoroughly with soap and water after handling. Do not eat,

drink, or smoke in areas where the chemical is used.[2][3]

Storage Requirements
Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated

place.[6]

Incompatibilities: Store away from strong oxidizing agents.[4]

Section 5: Emergency and First-Aid Procedures
Rapid and appropriate response to an exposure is critical. The following workflow outlines the

necessary steps.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1590656?utm_src=pdf-body
https://assets.greenbook.net/19-57-58-17-09-2018-M114679.pdf
https://www.capotchem.com/doc/viewmsds_15805-98-8.html
https://www.capotchem.com/doc/viewmsds_15805-98-8.html
https://assets.greenbook.net/19-57-58-17-09-2018-M114679.pdf
https://assets.greenbook.net/19-57-58-17-09-2018-M114679.pdf
https://tsapps.nist.gov/srmext/msds/350c-MSDS.pdf
https://www.capotchem.com/doc/viewmsds_15805-98-8.html
https://aksci.com/sds/5435AA_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First-Aid Measures

Exposure Event

Inhalation:
Move to fresh air.

Seek medical attention if symptoms persist.

Inhaled

Skin Contact:
Remove contaminated clothing.

Wash with plenty of soap and water.
Get medical advice if irritation occurs.

Skin Contact

Eye Contact:
Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.
Immediately call a poison center or doctor.

Eye Contact

Ingestion:
Rinse mouth.

Call a doctor if you feel unwell.
Do NOT induce vomiting.

Swallowed

Click to download full resolution via product page

Caption: First-aid workflow for exposure to 2-(Benzoyloxy)-2-methylpropanoic acid.

Specific First-Aid Instructions:

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.[6]

Skin Contact: In case of skin contact, immediately wash off with soap and plenty of water.

Remove contaminated clothing. If skin irritation persists, consult a physician.[3]

Eye Contact: In case of eye contact, rinse thoroughly with plenty of water for at least 15

minutes and consult a physician.[6]

Ingestion: If swallowed, rinse mouth with water. Never give anything by mouth to an

unconscious person. Call a physician or poison control center immediately.[3][6]

Section 6: Spills and Disposal
Accidental Release Measures

Evacuate: Evacuate personnel to a safe area.

Ventilate: Ensure adequate ventilation.
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Containment: Use personal protective equipment. Avoid dust formation. Sweep up and

shovel the material. Do not let the product enter drains.[6]

Disposal: Place the spilled material in a suitable, closed container for disposal.

Waste Disposal
Dispose of this chemical and its container in accordance with local, regional, and national

regulations. Do not dispose of it with household waste. Contact a licensed professional waste

disposal service.

Section 7: Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Hazardous Combustion Products: In case of fire, carbon oxides may be liberated.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Safety and Handling Guide for 2-
(Benzoyloxy)-2-methylpropanoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590656#2-benzoyloxy-2-methylpropanoic-acid-
safety-data-sheet-sds-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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